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Compound of Interest

Compound Name: Methyl 2-cyclopropylacetate

CAS No.: 34108-21-9

Cat. No.: B1267312

Get Quote

This guide provides an in-depth technical overview of Methyl 2-cyclopropylacetate, a

versatile building block of significant interest to researchers, scientists, and professionals in

drug development. This document moves beyond a simple recitation of facts to offer field-

proven insights, elucidate the causality behind experimental choices, and provide a self-

validating framework for its synthesis and application.

Nomenclature and Chemical Identity
The unequivocally correct IUPAC name for the compound is methyl 2-cyclopropylacetate[1].

It is crucial to use this systematic name to avoid ambiguity with other related structures.
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Identifier Value Source(s)

IUPAC Name methyl 2-cyclopropylacetate [1]

CAS Number 34108-21-9 [1]

Molecular Formula C₆H₁₀O₂ [1]

Molecular Weight 114.14 g/mol [1]

InChI Key
CRBILHZMYDIQRQ-

UHFFFAOYSA-N
[1]

Canonical SMILES COC(=O)CC1CC1 [1]

Physicochemical and Spectroscopic Profile
A thorough understanding of the physicochemical properties of Methyl 2-cyclopropylacetate
is fundamental for its effective use in synthesis and purification.

Property Value Source(s)

Appearance Colorless liquid

Boiling Point 138.1 ± 8.0 °C at 760 mmHg [2]

Density 1.0 ± 0.1 g/cm³ [2]

Flash Point 29.4 ± 9.7 °C [2]

LogP 1.08 [2]

Spectroscopic Characterization
The following data represent the expected spectroscopic signatures for confirming the identity

and purity of Methyl 2-cyclopropylacetate.

¹H NMR Spectroscopy: The proton NMR spectrum is characterized by distinct signals

corresponding to the cyclopropyl and acetate moieties. The protons on the cyclopropane ring

typically appear as a complex multiplet in the upfield region (approximately 0.1-1.3 ppm).

The methylene protons adjacent to the cyclopropyl group are expected to show a doublet
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around 2.05 ppm, and the methyl ester protons will present as a sharp singlet at

approximately 3.52 ppm.

¹³C NMR Spectroscopy: The carbon NMR spectrum will show characteristic peaks for the

carbonyl carbon of the ester (around 173 ppm), the methoxy carbon (around 51 ppm), the

methylene carbon adjacent to the cyclopropyl group (around 38 ppm), the methine carbon of

the cyclopropyl ring (around 10 ppm), and the methylene carbons within the cyclopropyl ring

(around 4 ppm).

Infrared (IR) Spectroscopy: The IR spectrum provides key information about the functional

groups present. A strong absorption band is expected in the region of 1730-1750 cm⁻¹

corresponding to the C=O stretching vibration of the ester. C-H stretching vibrations of the

cyclopropyl and alkyl groups will be observed around 2850-3000 cm⁻¹. The C-O stretching of

the ester will appear in the 1000-1300 cm⁻¹ region[3].

Mass Spectrometry (MS): Under electron ionization (EI), the molecular ion peak (M⁺) at m/z

114 may be observed. Common fragmentation patterns for esters include the loss of the

alkoxy group (-OCH₃) leading to an acylium ion, and McLafferty rearrangement if applicable,

although less likely for this specific structure. Alpha-cleavage can result in the loss of a C₂H₅

radical, leading to a fragment at m/z 85, or the loss of the cyclopropylmethyl radical.

Synthesis Methodologies: A Comparative Analysis
The synthesis of Methyl 2-cyclopropylacetate can be approached through several strategic

routes. The choice of method depends on factors such as starting material availability, desired

scale, and tolerance of functional groups.

Palladium-Catalyzed Cyclopropanation of Vinylacetic
Acid
This elegant method provides a direct route to the target molecule. The reaction proceeds via

the palladium(II) acetate-catalyzed reaction of vinylacetic acid with diazomethane. This method

offers the advantage of concomitant esterification and cyclopropanation in a single operational

step, often resulting in high yields.

Causality of Experimental Choices:
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Palladium(II) Acetate Catalyst: Palladium catalysts are highly effective in promoting the

cyclopropanation of olefins with diazo compounds. The palladium center coordinates to the

double bond of vinylacetic acid, facilitating the carbene transfer from diazomethane.

Diazomethane: Serves as the source of the methylene group for cyclopropane formation and

also acts as the esterifying agent for the carboxylic acid. An excess of diazomethane is often

used to ensure complete conversion.

Reaction Conditions: The reaction is typically carried out at low temperatures to control the

reactivity of diazomethane and minimize side reactions.

Experimental Protocol:

In a fume hood, dissolve vinylacetic acid in a suitable solvent such as diethyl ether.

Add a catalytic amount of Palladium(II) acetate to the solution.

Cool the reaction mixture in an ice bath.

Slowly add a freshly prepared ethereal solution of diazomethane with vigorous stirring until a

persistent yellow color is observed, indicating an excess of diazomethane.

Allow the reaction to stir at low temperature until the evolution of nitrogen gas ceases.

Carefully quench the excess diazomethane by the dropwise addition of acetic acid.

Wash the reaction mixture with saturated sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by distillation to obtain pure Methyl 2-cyclopropylacetate.

Workflow for Palladium-Catalyzed Synthesis
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Starting Materials

Reaction Work-up & Purification

Vinylacetic Acid

Reaction in Diethyl Ether
(Low Temperature)Diazomethane

Pd(OAc)₂ (cat.)

Quench excess Diazomethane
(Acetic Acid)

Aqueous Wash
(NaHCO₃, Brine)

Drying
(MgSO₄) Concentration Distillation Methyl 2-cyclopropylacetate

Pharmacological Profile Enhancement

Cyclopropyl Moiety

Enhanced Potency

Conformational Rigidity

Improved Metabolic Stability

Stronger C-H Bonds

Increased Selectivity

Precise 3D Structure

ImprovedBinding

Reduces Entropic Penalty

LongerHalfLife

Reduced P450 Oxidation

FewerSideEffects

Minimizes Off-Target Binding

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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